Cas no 5269-61-4 (1-(2,4-dichlorobenzyl)-4-(2-methylphenyl)piperazine)

1-(2,4-dichlorobenzyl)-4-(2-methylphenyl)piperazine structure
5269-61-4 structure
Product Name:1-(2,4-dichlorobenzyl)-4-(2-methylphenyl)piperazine
CAS No:5269-61-4
MF:C18H20Cl2N2
MW:335.270802497864
CID:1578424
PubChem ID:785807
Update Time:2025-04-21

1-(2,4-dichlorobenzyl)-4-(2-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dichlorobenzyl)-4-(2-methylphenyl)piperazine
    • 1-[(2,4-dichlorophenyl)methyl]-4-(2-methylphenyl)piperazine
    • 5269-61-4
    • Oprea1_831553
    • DTXSID00967129
    • Oprea1_212131
    • Inchi: 1S/C18H20Cl2N2/c1-14-4-2-3-5-18(14)22-10-8-21(9-11-22)13-15-6-7-16(19)12-17(15)20/h2-7,12H,8-11,13H2,1H3
    • InChI Key: YGCZJAFVNVFPFR-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CN1CCN(C2C=CC=CC=2C)CC1)Cl

Computed Properties

  • Exact Mass: 334.1006
  • Monoisotopic Mass: 334.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Density: 1.236
  • Boiling Point: 438.7°C at 760 mmHg
  • Flash Point: 219.1°C
  • Refractive Index: 1.608
  • PSA: 6.48
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